Cas no 1903139-65-0 (N-(2,2-dimethoxyethyl)-6-(morpholin-4-yl)pyrimidine-4-carboxamide)

• Product Name: N-(2,2-dimethoxyethyl)-6-(morpholin-4-yl)pyrimidine-4-carboxamide
• CAS No: 1903139-65-0
• MF: C₁₃H₂₀N₄O₄
• MW: 296.322302818298
• CID: 5548897
• Update Time: 2025-06-09

N-(2,2-dimethoxyethyl)-6-(morpholin-4-yl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2-dimethoxyethyl)-6-morpholin-4-ylpyrimidine-4-carboxamide
• N-(2,2-dimethoxyethyl)-6-(morpholin-4-yl)pyrimidine-4-carboxamide

• Inchi： 1S/C13H20N4O4/c1-19-12(20-2)8-14-13(18)10-7-11(16-9-15-10)17-3-5-21-6-4-17/h7,9,12H,3-6,8H2,1-2H3,(H,14,18)
• InChI Key： SYMZPKMCFHSCJR-UHFFFAOYSA-N
• SMILES： C1N=C(N2CCOCC2)C=C(C(NCC(OC)OC)=O)N=1

Additional information on N-(2,2-dimethoxyethyl)-6-(morpholin-4-yl)pyrimidine-4-carboxamide

Comprehensive Overview of N-(2,2-dimethoxyethyl)-6-(morpholin-4-yl)pyrimidine-4-carboxamide (CAS No. 1903139-65-0)

N-(2,2-dimethoxyethyl)-6-(morpholin-4-yl)pyrimidine-4-carboxamide (CAS No. 1903139-65-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This pyrimidine derivative is characterized by its unique molecular structure, which combines a morpholine ring and a dimethoxyethyl group, making it a promising candidate for various applications in drug discovery and development. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

The compound's CAS number 1903139-65-0 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documentation. Its systematic name, N-(2,2-dimethoxyethyl)-6-(morpholin-4-yl)pyrimidine-4-carboxamide, reflects its intricate chemical architecture, which includes a pyrimidine core functionalized with a carboxamide group and a morpholine substituent. This structural complexity contributes to its diverse reactivity and binding affinity, making it a valuable tool for medicinal chemists.

In recent years, the demand for small molecule inhibitors like N-(2,2-dimethoxyethyl)-6-(morpholin-4-yl)pyrimidine-4-carboxamide has surged, driven by advancements in targeted therapy and precision medicine. The compound's ability to interact with specific enzyme targets has positioned it as a potential lead molecule for treating diseases such as cancer, inflammatory disorders, and metabolic syndromes. Its drug-like properties, including solubility and bioavailability, are frequently optimized in preclinical studies to enhance its therapeutic efficacy.

From a synthetic chemistry perspective, the preparation of CAS No. 1903139-65-0 involves multi-step organic reactions, often requiring protecting group strategies and catalytic coupling techniques. The morpholine moiety is typically introduced via nucleophilic substitution, while the dimethoxyethyl side chain is incorporated through amide bond formation. These synthetic challenges have spurred innovations in green chemistry and flow chemistry, aligning with the industry's push toward sustainable manufacturing practices.

The compound's relevance extends to computational chemistry and molecular modeling, where it is used to validate docking algorithms and QSAR models. Researchers leverage its well-defined structure to explore structure-activity relationships (SAR), a critical step in rational drug design. Additionally, its pharmacophore features are often analyzed to identify novel binding sites and optimize ligand efficiency.

As the scientific community continues to explore N-(2,2-dimethoxyethyl)-6-(morpholin-4-yl)pyrimidine-4-carboxamide, its applications in high-throughput screening (HTS) and fragment-based drug discovery (FBDD) are expanding. The compound's versatility underscores its importance in bridging the gap between chemical biology and therapeutic development, offering insights into novel mechanisms of action and potential synergies with existing treatments.

In summary, CAS No. 1903139-65-0 represents a compelling example of modern medicinal chemistry innovation. Its structural elegance and functional diversity make it a cornerstone in the quest for next-generation therapeutics, while its synthetic accessibility ensures its continued relevance in both academic and industrial research settings.